Cas no 72247-79-1 (2-Propen-1-one,1-[2,6-dihydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-phenyl-, (2E)-)

2-Propen-1-one,1-[2,6-dihydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-phenyl-, (2E)- structure
72247-79-1 structure
Product Name:2-Propen-1-one,1-[2,6-dihydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-phenyl-, (2E)-
CAS No:72247-79-1
MF:C21H22O4
MW:338.396986484528
CID:571801
PubChem ID:513197
Update Time:2025-04-19

2-Propen-1-one,1-[2,6-dihydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-[2,6-dihydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-phenyl-, (2E)-
    • 4'',7-DIHYDROXY-5-METHOXY-8-PRENYLFLAVANONE
    • 7-HYDROXY-2-(4-HYDROXYPHENYL)-5-METHOXY-8-(3-METHYLBUT-2-ENYL)-2,3-DIHYDROCHROMEN-4-ONE
    • 2-Propen-1-one,1-[2,6-dihydroxy-4-methoxy-3-(3-methyl-2-butenyl)phenyl]-3-phenyl-, (2E)-(9CI)
    • 2-Propen-1-one,1-[2,6-dihydroxy-4-methoxy-3-(3-methyl-2-butenyl)phenyl]-3-phenyl-, (E)-
    • Isoxanthohumol
    • Isoxanthohumol (Helichrysum)
    • 2-PROPEN-1-ONE, 1-(2,6-DIHYDROXY-4-METHOXY-3-(3-METHYL-2-BUTENYL)PHENYL)-3-PHENYL-, (E)-
    • (2E)-1-(2,6-DIHYDROXY-4-METHOXY-3-(3-METHYL-2-BUTEN-1-YL)PHENYL)-3-PHENYL-2-PROPEN-1-ONE
    • Isoxanthohumol(Helichrysum)
    • LMPK12120214
    • 2-PROPEN-1-ONE, 1-(2,6-DIHYDROXY-4-METHOXY-3-(3-METHYL-2-BUTENYL)PHENYL)-3-PHENYL-, (2E)-
    • 7-Hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methyl-2-butenyl)-2,3-dihydro-4H-chromen-4-one #
    • MFCD00238718
    • Isoxanthohumol, HPLC Grade
    • SMP2_000215
    • 521-48-2
    • 2,3-Dihydro-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methyl-2-butenyl)-4h-1-benzopyran-4-one
    • CS-0064440
    • Isoxanthohumol, analytical standard
    • 4',7-dihydroxy-5-methoxy-8-c-prenylflavanone
    • SCHEMBL904557
    • CHEBI:171798
    • 7-hydroxy-2-(4-hydroxy-phenyl)-5-methoxy-8-(3-methyl-but-2-enyl)-chroman-4-one
    • Isoxanthohumol, primary pharmaceutical reference standard
    • BDBM50252521
    • BCP23864
    • UNII-B3BXQ4EZD6
    • Q6086616
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methyl-2-butenyl)-
    • 7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)chroman-4-one
    • (2S)-Isoxanthohumol
    • NCGC00390429-01
    • MS-25527
    • LMPK12140553
    • CHEMBL492828
    • 7-Hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-en-1-yl)chroman-4-one
    • (+/-)-Isoxanthohumol
    • HY-N2584A
    • 4',7-dihydroxy-5-methoxy-8-prenylflavanone
    • Isoxanthohumol(Sophora)
    • Isoxanthohumol, >=99% (HPLC)
    • Inchi: 1S/C21H22O4/c1-14(2)9-11-16-19(25-3)13-18(23)20(21(16)24)17(22)12-10-15-7-5-4-6-8-15/h4-10,12-13,23-24H,11H2,1-3H3/b12-10+
    • InChI Key: VNKGJUSYZMFRJX-ZRDIBKRKSA-N
    • SMILES: O(C)C1=CC(=C(C(/C=C/C2C=CC=CC=2)=O)C(=C1C/C=C(\C)/C)O)O

Computed Properties

  • Exact Mass: 354.14672380g/mol
  • Monoisotopic Mass: 354.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 76Ų

2-Propen-1-one,1-[2,6-dihydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-phenyl-, (2E)- Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.